2-[(4-chlorophenyl)imino]-3-methyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-1,3-thiazolidin-4-one

• Molecular Formula: C18H14ClN3OS2
• Molecular Weight: 387.9 g/mol
• IUPAC Name: (5Z)-2-(4-chlorophenyl)imino-3-methyl-5-(3-methyl-1,3-benzothiazol-2-ylidene)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H14ClN3OS2/c1-21-13-5-3-4-6-14(13)24-17(21)15-16(23)22(2)18(25-15)20-12-9-7-11(19)8-10-12/h3-10H,1-2H3/b17-15-,20-18?
• InChI Key: LSBGHCSSHKLWGM-LPITYLLISA-N
• Isomeric SMILES: CN\1C2=CC=CC=C2S/C1=C\3/C(=O)N(C(=NC4=CC=C(C=C4)Cl)S3)C
• SMILES: CN1C2=CC=CC=C2SC1=C3C(=O)N(C(=NC4=CC=C(C=C4)Cl)S3)C

Description

2-[(4-chlorophenyl)imino]-3-methyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-1,3-thiazolidin-4-one is a chemical compound that belongs to the class of thiazolidinone derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, material science, and agriculture.

Mechanism of Action

The mechanism of action of 2-[(4-chlorophenyl)imino]-3-methyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-1,3-thiazolidin-4-one is not fully understood. However, it has been proposed that the compound may exert its biological activity through the inhibition of certain enzymes or signaling pathways that are involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 2-[(4-chlorophenyl)imino]-3-methyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-1,3-thiazolidin-4-one can modulate various biochemical and physiological processes in the body. For example, it has been found to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines, thereby exerting an anti-inflammatory effect. It has also been reported to inhibit the growth of certain cancer cells and induce apoptosis, leading to its potential use as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[(4-chlorophenyl)imino]-3-methyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-1,3-thiazolidin-4-one in lab experiments is its high potency and selectivity towards certain biological targets. However, one of the limitations is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the research on 2-[(4-chlorophenyl)imino]-3-methyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-1,3-thiazolidin-4-one. One of the potential directions is the development of new derivatives with improved pharmacological properties. Another direction is the investigation of the compound's potential applications in the field of material science, such as the development of new sensors or catalysts. Additionally, more studies are needed to fully understand the mechanism of action and potential side effects of this compound.
In conclusion, 2-[(4-chlorophenyl)imino]-3-methyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-1,3-thiazolidin-4-one is a promising compound with potential applications in various fields. Its high potency and selectivity towards certain biological targets make it a valuable tool for scientific research. However, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-[(4-chlorophenyl)imino]-3-methyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-1,3-thiazolidin-4-one involves the reaction of 4-chloroaniline with 2-mercaptobenzothiazole in the presence of acetic acid to form 4-chloro-N-(2-benzothiazolyl)aniline. This intermediate compound is then reacted with ethyl acetoacetate in the presence of sodium ethoxide to form the final product.

Scientific Research Applications

2-[(4-chlorophenyl)imino]-3-methyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-1,3-thiazolidin-4-one has been extensively studied for its potential applications in medicinal chemistry. It has been reported to have anti-inflammatory, antimicrobial, and anticancer properties. It has also been found to exhibit significant antioxidant activity, making it a potential candidate for the treatment of oxidative stress-related diseases.